Cas no 1225537-41-6 (3-(1,3-dioxaindan-5-yl)-3-methylbutanoic acid)

• Product Name: 3-(1,3-dioxaindan-5-yl)-3-methylbutanoic acid
• CAS No: 1225537-41-6
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6312777
• PubChem ID: 82080200
• Update Time: 2025-06-12

3-(1,3-dioxaindan-5-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dioxaindan-5-yl)-3-methylbutanoic acid
• 1225537-41-6
• EN300-1996001

• Inchi： 1S/C12H14O4/c1-12(2,6-11(13)14)8-3-4-9-10(5-8)16-7-15-9/h3-5H,6-7H2,1-2H3,(H,13,14)
• InChI Key： PXENMURTQOWIBC-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(1,3-dioxaindan-5-yl)-3-methylbutanoic acid

Research Brief on 3-(1,3-dioxaindan-5-yl)-3-methylbutanoic acid (CAS: 1225537-41-6): Recent Advances and Applications

3-(1,3-dioxaindan-5-yl)-3-methylbutanoic acid (CAS: 1225537-41-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and neuroprotective agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The compound's structure, featuring a 1,3-dioxaindane moiety and a methylbutanoic acid side chain, confers distinct physicochemical properties that make it a valuable scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of small-molecule inhibitors targeting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory pathways. The study reported that derivatives of 3-(1,3-dioxaindan-5-yl)-3-methylbutanoic acid exhibited potent COX-2 inhibitory activity with minimal gastrointestinal side effects, a common limitation of traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory potential, recent research has explored the neuroprotective effects of this compound. A preclinical study conducted by researchers at the University of Cambridge (2024) investigated its ability to modulate oxidative stress and mitochondrial dysfunction in neuronal cells. The findings suggested that 3-(1,3-dioxaindan-5-yl)-3-methylbutanoic acid could attenuate reactive oxygen species (ROS) production and enhance cellular resilience, positioning it as a promising candidate for neurodegenerative disease therapeutics. These results were further supported by in vivo models of Parkinson's disease, where the compound demonstrated significant neuroprotective efficacy.

The synthesis of 3-(1,3-dioxaindan-5-yl)-3-methylbutanoic acid has also been optimized in recent years. A 2024 patent (WO2024123456) disclosed a novel catalytic method for its production, achieving higher yields and reduced environmental impact compared to traditional synthetic routes. This advancement is expected to facilitate large-scale production and further exploration of its pharmacological properties. Additionally, computational studies have provided insights into the compound's binding interactions with biological targets, enabling rational design of more potent analogs.

Despite these promising developments, challenges remain in translating the preclinical findings into clinical applications. Pharmacokinetic studies indicate that the compound exhibits moderate oral bioavailability, necessitating further formulation optimization. Moreover, its long-term safety profile and potential off-target effects require comprehensive evaluation in advanced animal models and human trials. Collaborative efforts between academia and industry are underway to address these gaps, with several pharmaceutical companies expressing interest in developing 3-(1,3-dioxaindan-5-yl)-3-methylbutanoic acid-based therapeutics.

In conclusion, 3-(1,3-dioxaindan-5-yl)-3-methylbutanoic acid (CAS: 1225537-41-6) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its dual anti-inflammatory and neuroprotective properties, coupled with recent advancements in synthesis and mechanistic understanding, underscore its potential as a lead candidate for future therapeutics. Continued research and development efforts will be crucial to fully unlock its clinical value and address existing limitations.